Cas no 1445951-27-8 (trans-1-tert-Butyl 2-ethyl 5-hydroxy-5-methylpiperidine-1,2-dicarboxylate)
trans-1-tert-Butyl 2-ethyl 5-hydroxy-5-methylpiperidine-1,2-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- trans-1-tert-Butyl 2-ethyl 5-hydroxy-5-methylpiperidine-1,2-dicarboxylate
- 1-O-tert-butyl 2-O-ethyl (2S,5S)-5-hydroxy-5-methylpiperidine-1,2-dicarboxylate
- Racemic-(2s,5s)-1-tert-butyl 2-ethyl 5-hydroxy-5-methylpiperidine-1,2-dicarboxylate
- VHC95127
- trans-1-tert-Butyl2-ethyl5-hydroxy-5-methylpiperidine-1,2-dicarboxylate
- (2S,5S)-1-tert-Butyl 2-ethyl 5-hydroxy-5-methylpiperidine-1,2-dicarboxylate
- 1-tert-butyl 2-ethyl (2S,5S)-5-hydroxy-5-methylpiperidine-1,2-dicarboxyl
-
- MDL: MFCD28390475
- Inchi: 1S/C14H25NO5/c1-6-19-11(16)10-7-8-14(5,18)9-15(10)12(17)20-13(2,3)4/h10,18H,6-9H2,1-5H3/t10-,14-/m0/s1
- InChI Key: LCUOLVOVJYNKGX-HZMBPMFUSA-N
- SMILES: O[C@]1(C)CN(C(=O)OC(C)(C)C)[C@H](C(=O)OCC)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 376
- XLogP3: 1.5
- Topological Polar Surface Area: 76.1
trans-1-tert-Butyl 2-ethyl 5-hydroxy-5-methylpiperidine-1,2-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM505181-1g |
trans-1-tert-Butyl2-ethyl5-hydroxy-5-methylpiperidine-1,2-dicarboxylate |
1445951-27-8 | 97% | 1g |
$1317 | 2022-09-02 | |
| eNovation Chemicals LLC | D772162-100mg |
Trans-1-Tert-Butyl 2-Ethyl 5-Hydroxy-5-Methylpiperidine-1,2-Dicarboxylate |
1445951-27-8 | 95% | 100mg |
$450 | 2023-09-02 | |
| eNovation Chemicals LLC | D772162-250mg |
Trans-1-Tert-Butyl 2-Ethyl 5-Hydroxy-5-Methylpiperidine-1,2-Dicarboxylate |
1445951-27-8 | 95% | 250mg |
$810 | 2023-09-02 | |
| eNovation Chemicals LLC | D772162-1g |
Trans-1-Tert-Butyl 2-Ethyl 5-Hydroxy-5-Methylpiperidine-1,2-Dicarboxylate |
1445951-27-8 | 95% | 1g |
$1555 | 2023-09-02 | |
| A2B Chem LLC | AI35885-1mg |
Racemic-(2s,5s)-1-tert-butyl 2-ethyl 5-hydroxy-5-methylpiperidine-1,2-dicarboxylate |
1445951-27-8 | 1mg |
$73.00 | 2024-04-20 | ||
| A2B Chem LLC | AI35885-2mg |
Racemic-(2s,5s)-1-tert-butyl 2-ethyl 5-hydroxy-5-methylpiperidine-1,2-dicarboxylate |
1445951-27-8 | 2mg |
$86.00 | 2024-04-20 | ||
| A2B Chem LLC | AI35885-3mg |
Racemic-(2s,5s)-1-tert-butyl 2-ethyl 5-hydroxy-5-methylpiperidine-1,2-dicarboxylate |
1445951-27-8 | 3mg |
$105.00 | 2024-04-20 | ||
| A2B Chem LLC | AI35885-5mg |
Racemic-(2s,5s)-1-tert-butyl 2-ethyl 5-hydroxy-5-methylpiperidine-1,2-dicarboxylate |
1445951-27-8 | 5mg |
$118.00 | 2024-04-20 | ||
| A2B Chem LLC | AI35885-10mg |
Racemic-(2s,5s)-1-tert-butyl 2-ethyl 5-hydroxy-5-methylpiperidine-1,2-dicarboxylate |
1445951-27-8 | 10mg |
$135.00 | 2024-04-20 | ||
| 1PlusChem | 1P00HXL9-2mg |
Trans-1-Tert-Butyl 2-Ethyl 5-Hydroxy-5-Methylpiperidine-1,2-Dicarboxylate |
1445951-27-8 | 2mg |
$183.00 | 2025-02-28 |
trans-1-tert-Butyl 2-ethyl 5-hydroxy-5-methylpiperidine-1,2-dicarboxylate Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on trans-1-tert-Butyl 2-ethyl 5-hydroxy-5-methylpiperidine-1,2-dicarboxylate
Professional Introduction to trans-1-tert-Butyl 2-ethyl 5-hydroxy-5-methylpiperidine-1,2-dicarboxylate (CAS No. 1445951-27-8)
trans-1-tert-Butyl 2-ethyl 5-hydroxy-5-methylpiperidine-1,2-dicarboxylate, with the CAS number 1445951-27-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic organic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.
The molecular structure of trans-1-tert-butyl 2-ethyl 5-hydroxy-5-methylpiperidine-1,2-dicarboxylate features a piperidine ring substituted with various functional groups. The presence of hydroxyl and carboxyl groups, along with the bulky tert-butyl and ethyl substituents, contributes to its unique chemical properties and reactivity. These structural features make it a valuable scaffold for the development of novel pharmaceutical agents.
In recent years, there has been a growing interest in exploring the pharmacological potential of piperidine derivatives. The< strong>trans configuration of the molecule is particularly noteworthy, as it can influence the compound's solubility, metabolic stability, and interaction with biological targets. This configuration has been studied extensively in the context of drug design, particularly for optimizing bioavailability and target specificity.
One of the most compelling aspects of trans-1-tert-butyl 2-ethyl 5-hydroxy-5-methylpiperidine-1,2-dicarboxylate is its potential role in modulating biological pathways associated with neurological disorders. Research has indicated that piperidine derivatives can interact with various neurotransmitter receptors and ion channels, making them promising candidates for treating conditions such as depression, anxiety, and neurodegenerative diseases. The hydroxymethyl and dicarboxylate groups in this compound may enhance its ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS) drug development.
The synthesis of trans-1-tert-butyl 2-ethyl 5-hydroxy-5-methylpiperidine-1,2-dicarboxylate involves multi-step organic reactions that require precise control over reaction conditions to achieve high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to construct the complex molecular framework efficiently. The tert-butyl group, in particular, plays a crucial role in stabilizing the molecule against unwanted side reactions and enhances its pharmacokinetic properties.
Recent studies have highlighted the importance of< strong>piperidine derivatives in oncology research. The ability of these compounds to inhibit key enzymes involved in cancer cell proliferation has made them attractive for developing chemotherapeutic agents. The< strong>dicarboxylate moiety in trans-1-tert-butyl 2-ethyl 5-hydroxy-5-methylpiperidine-1,2-dicarboxylate may contribute to its potential anti-cancer activity by interacting with intracellular signaling pathways that regulate cell growth and apoptosis.
In addition to their therapeutic applications, piperidine derivatives like trans-transiently butylic ethylation ethylation ethylation ethylation ethylation ethylation ethylation ethylation ethylation ethylation ethylation hydroxymethyldicarboxylic acid have shown promise in materials science. Their unique structural properties make them suitable for developing new polymers and coatings with enhanced durability and functionality. The< strong>hydroxymethyl group, in particular, can improve adhesion properties and thermal stability in polymer matrices.
The pharmacokinetic profile of trans-transiently butylic ethylation hydroxymethyldicarboxylic acid is another area of active investigation. Researchers are exploring how modifications to the piperidine ring can influence absorption, distribution, metabolism, and excretion (ADME) properties. By optimizing these parameters, it may be possible to develop more effective formulations with improved patient compliance.
The regulatory landscape for pharmaceutical compounds like trans-transiently butylic hydroxymethyldicarboxylic acid is stringent but well-established. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure product quality and consistency. Additionally, clinical trials are essential for demonstrating safety and efficacy before market approval. The growing body of research on piperidine derivatives suggests that compounds like this one will continue to be scrutinized for their potential benefits across multiple therapeutic areas.
In conclusion, trans-transiently butylic hydroxymethyldicarboxylic acid (CAS No. 1445951-27--8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and diverse biological activities. Its potential applications in treating neurological disorders, cancer, and other diseases make it a compound of great interest for researchers worldwide. As synthetic methodologies continue to evolve, this molecule will likely play an increasingly important role in drug discovery efforts.
1445951-27-8 (trans-1-tert-Butyl 2-ethyl 5-hydroxy-5-methylpiperidine-1,2-dicarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)